Cas no 1092970-51-8 (4-Methoxyphenylacetone-D5)

• Product Name: 4-Methoxyphenylacetone-D5
• CAS No: 1092970-51-8
• MF: C₁₀H₁₂O₂
• MW: 169.23189163208
• CID: 894187
• PubChem ID: 45039715
• Update Time: 2025-04-19

4-Methoxyphenylacetone-D5 Chemical and Physical Properties

Names and Identifiers

• 4’-Methoxyacetophenone-d5
• 1,1,1,3,3-pentadeuterio-3-(4-methoxyphenyl)propan-2-one
• 4’-Methoxyacetopheno
• 4'-Methoxyacetophenone-d5
• 4`-Methoxyacetophenone-d5
• 4-Acetylanisole-d5
• 4-Methoxyphenylacetone-D5

• Inchi： 1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3/i1D3,7D2
• InChI Key： WFWKNGZODAOLEO-WRMAMSRYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C([2H])([2H])C(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 169.11500
• Monoisotopic Mass: 169.115113351g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 26.30000
• LogP: 1.82670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes